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Compound of Interest

Benzyloxy carbonyl-PEG4-NHS
Compound Name:
ester

cat. No.: B15601687

Technical Guide: Benzyloxycarbonyl-PEG4-NHS
Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, experimental protocols, and
visualizations for the use of Benzyloxycarbonyl-PEG4-NHS ester (Cbz-PEG4-NHS ester). This
heterobifunctional crosslinker is a valuable tool in bioconjugation, drug delivery, and surface
modification, enabling the linkage of molecules to primary amines while offering a protected
amine functionality for further modification after a deprotection step.

Core Safety and Handling Information

While a specific Safety Data Sheet (SDS) for Benzyloxycarbonyl-PEG4-NHS ester is not
publicly available, a comprehensive safety profile can be constructed based on the known
reactivity of its functional groups: the N-Hydroxysuccinimide (NHS) ester and the
Benzyloxycarbonyl (Cbz) protecting group. The following tables summarize the potential
hazards and recommended handling procedures.

Hazard Identification and GHS Classification (Predicted)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
o Category 2A
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,
Single Exposure (Respiratory Category 3

Tract Irritation)

H335: May cause respiratory

irritation

Physical and Chemical Properties

Property Value

CAS Number 2639395-44-9

Molecular Formula C23H31NO10

Molecular Weight 481.49 g/mol

Appearance White to off-white solid or oil
Solubility Soluble in DMSO, DMF, DCM
Storage Store at -20°C, desiccated

Handling and Personal Protective Equipment (PPE)
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Precaution

Description

Ventilation

Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye Protection

Wear chemical safety goggles or a face shield.

Hand Protection

Wear nitrile or other appropriate chemical-

resistant gloves.

Skin and Body Protection

Wear a lab coat and ensure skin is not exposed.

Respiratory Protection

If dusts or aerosols are generated, use a

NIOSH-approved respirator.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Skin Contact

Immediately wash with soap and plenty of water.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes, lifting upper and lower eyelids.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Experimental Protocols

The following protocols provide a general framework for the use of Cbz-PEG4-NHS ester in a

typical bioconjugation application, such as the modification of a protein.

Protein Conjugation with Cbz-PEG4-NHS Ester
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This protocol details the conjugation of the NHS ester moiety to primary amines on a target
protein.

Materials:

Cbz-PEG4-NHS ester

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0 or 1 M glycine)

Desalting column or dialysis cassette for purification
Procedure:
o Protein Preparation:

o Ensure the protein is in an amine-free buffer at a concentration of 1-10 mg/mL. If the buffer
contains primary amines (e.g., Tris), perform a buffer exchange.

e Cbz-PEG4-NHS Ester Stock Solution Preparation:

o Allow the vial of Cbz-PEG4-NHS ester to equilibrate to room temperature before opening
to prevent moisture condensation.

o Immediately before use, dissolve the required amount of the ester in anhydrous DMSO or
DMF to create a stock solution (e.g., 10 mM).

e Conjugation Reaction:

o Add a 10- to 50-fold molar excess of the Cbz-PEG4-NHS ester stock solution to the
protein solution while gently vortexing. The final concentration of the organic solvent
should not exceed 10% (v/v) to avoid protein denaturation.

o Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.
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e Quenching the Reaction:

o To stop the conjugation reaction, add the quenching buffer to a final concentration of 50-
100 mM.

o Incubate for 15 minutes at room temperature.
 Purification:

o Remove excess, unreacted Cbz-PEG4-NHS ester and quenching reagents using a
desalting column or by dialysis against an appropriate buffer.

Deprotection of the Chz Group

This protocol describes the removal of the Cbz protecting group to reveal a primary amine for
further modification.

Materials:

Cbz-PEG-conjugated protein

o Palladium on carbon (Pd/C, 10%)

e Hydrogen source (e.g., hydrogen gas balloon or a hydrogen generator)
 Inert gas (e.g., nitrogen or argon)

o Reaction solvent (e.g., methanol, ethanol, or THF)

« Filtration apparatus (e.g., syringe filter with a 0.2 um membrane)
Procedure:

o Reaction Setup:

o Dissolve the Chz-PEG-conjugated protein in the chosen reaction solvent.

o Place the solution in a reaction vessel equipped with a stir bar.
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o Carefully add a catalytic amount of 10% Pd/C (typically 5-10% by weight of the substrate).
o Purge the reaction vessel with an inert gas.
e Hydrogenolysis:

o Introduce hydrogen gas to the reaction vessel (e.g., via a balloon) and maintain a
hydrogen atmosphere.

o Stir the reaction mixture vigorously at room temperature. The reaction time can vary from
a few hours to overnight. Monitor the reaction progress by a suitable analytical method
(e.g., LC-MS).

o Work-up and Purification:

o Once the reaction is complete, carefully purge the reaction vessel with an inert gas to
remove excess hydrogen.

o Filter the reaction mixture through a syringe filter to remove the Pd/C catalyst.

o The resulting solution contains the deprotected PEG-conjugated protein, which can be
further purified by methods such as dialysis or size-exclusion chromatography if
necessary.

Visualizations
Reaction of Cbz-PEG4-NHS Ester with a Primary Amine

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reaction of Cbz-PEG4-NHS Ester with a Primary Amine
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Caption: Cbz-PEG4-NHS ester reacts with a primary amine to form a stable amide bond.

Experimental Workflow for Protein Modification
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Experimental Workflow for Protein Modification
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 To cite this document: BenchChem. [Benzyloxycarbonyl-PEG4-NHS ester safety data sheet
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601687#benzyloxycarbonyl-peg4-nhs-ester-safety-
data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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